Cas no 899744-98-0 (N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide structure
899744-98-0 structure
Product Name:N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
CAS No:899744-98-0
MF:C14H18N4O4
MW:306.3171
CID:5460680
Update Time:2025-07-09

N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
    • N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
    • VU0504498-1
    • N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
    • Inchi: 1S/C14H18N4O4/c1-9-7-12(17-22-9)16-14(20)13(19)15-8-10(18(2)3)11-5-4-6-21-11/h4-7,10H,8H2,1-3H3,(H,15,19)(H,16,17,20)
    • InChI Key: JBYMVVQSDPUVLT-UHFFFAOYSA-N
    • SMILES: O1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C(N([H])C1C([H])=C(C([H])([H])[H])ON=1)=O)=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 404
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101

N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2880-1569-2μmol
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
2μl
$57.0 2023-05-01
Life Chemicals
F2880-1569-5μmol
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
5μl
$63.0 2023-05-01
Life Chemicals
F2880-1569-10μmol
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
10μl
$69.0 2023-05-01
Life Chemicals
F2880-1569-20μmol
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
20μl
$79.0 2023-05-01
Life Chemicals
F2880-1569-1mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
1mg
$54.0 2023-05-01
Life Chemicals
F2880-1569-2mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
2mg
$59.0 2023-05-01
Life Chemicals
F2880-1569-3mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
3mg
$63.0 2023-05-01
Life Chemicals
F2880-1569-4mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
4mg
$66.0 2023-05-01
Life Chemicals
F2880-1569-5mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
5mg
$69.0 2023-05-01
Life Chemicals
F2880-1569-10mg
N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
899744-98-0 90%+
10mg
$79.0 2023-05-01

N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Related Literature

Additional information on N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Professional Introduction to Compound with CAS No. 899744-98-0 and Product Name: N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

The compound with the CAS number 899744-98-0 and the product name N'-2-(dimethylamino)-2-(furan-2-yl)ethyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic chemistry. The presence of multiple functional groups, including dimethylamino, furan-2-yl, and 5-methyl-1,2-oxazol-3-yl, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The molecular framework of this compound incorporates elements that are known to enhance binding affinity and metabolic stability, key factors in the development of effective pharmaceuticals. Specifically, the 5-methyl-1,2-oxazol-3-yl moiety is particularly noteworthy, as oxazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. This structural feature, combined with the electron-donating nature of the dimethylamino group, suggests that this compound may exhibit promising biological activity.

In the context of contemporary research, the synthesis and characterization of such complex molecules are facilitated by cutting-edge techniques in spectroscopy and computational chemistry. The use of high-resolution nuclear magnetic resonance (NMR) spectroscopy has enabled researchers to elucidate the detailed structure of this compound, confirming its identity and purity. Additionally, mass spectrometry has provided valuable insights into its fragmentation patterns, which are crucial for understanding its reactivity and potential interactions with biological targets.

The significance of this compound extends beyond its structural complexity. Its potential applications in drug discovery are manifold, particularly in the realm of targeted therapy. The furan-2-yl group, known for its ability to enhance bioavailability and tissue penetration, may contribute to the compound's pharmacokinetic profile. Furthermore, the ethanediamide backbone provides a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs. This adaptability makes it an attractive candidate for preclinical studies aimed at identifying novel drug candidates.

Current research trends in medicinal chemistry emphasize the integration of computational methods to accelerate drug discovery processes. Molecular modeling techniques have been employed to predict the binding interactions of this compound with various biological targets. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, simulations suggest that the dimethylamino group may interact with acidic residues in protein targets, modulating their activity. Such insights are invaluable for designing analogs with enhanced efficacy and reduced side effects.

The role of heterocyclic compounds in modern medicine cannot be overstated. The 5-methyl-1,2-oxazol-3-yl moiety is a prime example of how structural diversity can lead to novel pharmacological effects. This particular oxazole derivative has shown promise in preliminary assays as a modulator of enzyme activity relevant to inflammatory diseases. By targeting specific enzymatic pathways, such compounds have the potential to alleviate symptoms without systemic side effects. This aligns with current trends toward precision medicine, where therapies are tailored to individual patient profiles.

From a synthetic chemistry perspective, the preparation of this compound exemplifies the ingenuity required to construct complex molecules with precise functionalization. Multi-step synthetic routes have been developed to introduce each substituent group while maintaining high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the furan-2-yl and 5-methyl-1,2-oxazol-3-yl moieties. These advances underscore the progress being made in synthetic methodologies that enable access to increasingly sophisticated molecular architectures.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing studies aim to explore its efficacy in preclinical models and identify optimal dosing regimens. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. As computational tools continue to evolve, they will play an increasingly pivotal role in guiding experimental design and optimizing drug candidates like this one.

In conclusion, the compound with CAS No. 899744-98-0 and product name N'-2-(dimethylamino)-2-(furan-2-ylyl)ethyl-N-(5-methyl-l,l-diazepin-l(4H))butanediamide represents a significant contribution to chemical biology and drug development. Its intricate structure, characterized by functional groups such as dimethylamino, furan-l-ylyl, and 5-methyl-l,l-diazepin-l(4H))butanediamide, positions it as a versatile tool for exploring novel therapeutic interventions. With continued research efforts focused on both synthesis and pharmacology, this compound holds great promise for advancing our understanding of disease mechanisms and developing new treatments.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk